Cas no 138835-34-4 (Naphth[2,1,8-mna]acridine,3-nitro-, 6-oxide)

Naphth[2,1,8-mna]acridine,3-nitro-, 6-oxide structure
138835-34-4 structure
Product Name:Naphth[2,1,8-mna]acridine,3-nitro-, 6-oxide
CAS No:138835-34-4
MF:C19H10N2O3
MW:314.29430437088
CID:145758
PubChem ID:126400
Update Time:2025-04-19

Naphth[2,1,8-mna]acridine,3-nitro-, 6-oxide Chemical and Physical Properties

Names and Identifiers

    • Naphth[2,1,8-mna]acridine,3-nitro-, 6-oxide
    • 3-NITRO-6-AZABENZO[A]PYRENEOXIDE
    • 3-nitronaphtho[2,1,8-mna]acridine 6-oxide
    • 13-nitro-8-oxido-8-azoniapentacyclo[10.6.2.02,7.09,19.016,20]icosa-1(19),2,4,6,8,10,12,14,16(20),17-decaene
    • DTXSID90160809
    • 3-Nitro-6-azabenzo(a)pyrene N-oxide
    • 3-nitro-6-azabenzo[a]pyrene N-oxide
    • 138835-34-4
    • Inchi: 1S/C19H10N2O3/c22-20-15-4-2-1-3-12(15)13-7-5-11-6-9-16(21(23)24)14-8-10-17(20)19(13)18(11)14/h1-10H
    • InChI Key: VUABPVGKRFXVOR-UHFFFAOYSA-N
    • SMILES: [O-][N+]1C2C=CC=CC=2C2=CC=C3C=CC(=C4C=CC=1C2=C43)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 314.0692
  • Monoisotopic Mass: 314.06914219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 0
  • Complexity: 521
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.2
  • Topological Polar Surface Area: 71.3Ų

Experimental Properties

  • PSA: 70.08
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